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Compound of Interest

Compound Name:
Ethyl 2,5-dimethylfuran-3-

carboxylate

Cat. No.: B1295291 Get Quote

This guide provides a focused overview of the chemical compound Ethyl 2,5-dimethylfuran-3-
carboxylate, detailing its nomenclature and key identifiers. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

IUPAC Name and Synonyms
The unambiguous identification of chemical compounds is critical in scientific research and

development. The International Union of Pure and Applied Chemistry (IUPAC) provides a

standardized nomenclature system for this purpose.

The IUPAC name for the compound is ethyl 2,5-dimethylfuran-3-carboxylate.[1][2]

In addition to its formal IUPAC name, this compound is known by several synonyms, which are

frequently encountered in chemical literature and databases. Understanding these alternative

names is essential for comprehensive literature searches and material sourcing.

Common Synonyms:

ethyl 2,5-dimethyl-3-furoate[2][3]

ETHYL 2,5-DIMETHYL-FURAN-3-CARBOXYLATE[2][3]

3-Furancarboxylic acid, 2,5-dimethyl-, ethyl ester[2][3]
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2,5-dimethyl-3-furancarboxylic acid ethyl ester[3]

2,5-dimethyl-furan-3-carboxylic acid ethyl ester[3]

Ethyl 2,5-dimethyl-3-furoate[3]

Chemical Identifiers and Properties
For precise identification and data retrieval, a variety of chemical identifiers are used. These

are summarized in the table below, along with key molecular properties.

Identifier/Property Value Source

CAS Number 29113-63-1 [1][3][4]

Molecular Formula C₉H₁₂O₃ [1][4]

Molecular Weight 168.19 g/mol [2][3][4]

PubChem CID 141457 [2]

DSSTox ID DTXSID00183367 [3]

Canonical SMILES CCOC(=O)C1=C(C)OC(=C1)C [4]

InChIKey
UYFVOOCNQVZJSO-

UHFFFAOYSA-N

Not explicitly found, but

derivable from structure

Logical Relationship of Nomenclature
The relationship between the IUPAC name and its common synonyms can be visualized as a

hierarchical structure, with the IUPAC name being the primary identifier.
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IUPAC Name
ethyl 2,5-dimethylfuran-3-carboxylate

Synonyms

ethyl 2,5-dimethyl-3-furoate 3-Furancarboxylic acid, 2,5-dimethyl-, ethyl ester 2,5-dimethyl-3-furancarboxylic acid ethyl ester 2,5-dimethyl-furan-3-carboxylic acid ethyl ester

Click to download full resolution via product page

Caption: Hierarchical relationship between the IUPAC name and its synonyms.

Further research into specific applications, experimental protocols, and biological signaling

pathways involving Ethyl 2,5-dimethylfuran-3-carboxylate would require a more targeted

literature search beyond its basic chemical identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on Ethyl 2,5-dimethylfuran-
3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295291#ethyl-2-5-dimethylfuran-3-carboxylate-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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